Cas no 424792-57-4 (1,2-difluoro-4-methanesulfonylbenzene)

1,2-Difluoro-4-methanesulfonylbenzene is a fluorinated aromatic compound featuring a methanesulfonyl substituent at the para position relative to the difluorinated benzene ring. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing sulfonyl group enhances reactivity in nucleophilic substitution reactions, while the fluorine atoms contribute to metabolic stability and bioavailability in active ingredients. Its high purity and well-defined chemical characteristics ensure consistent performance in cross-coupling reactions and other transformations. The compound is particularly useful in the development of sulfonamide-based therapeutics and specialty chemicals, offering precise control over molecular design.
1,2-difluoro-4-methanesulfonylbenzene structure
424792-57-4 structure
Product Name:1,2-difluoro-4-methanesulfonylbenzene
CAS No:424792-57-4
MF:C7H6F2O2S
MW:192.183147907257
MDL:MFCD04037934
CID:68065
PubChem ID:253661751
Update Time:2025-05-28

1,2-difluoro-4-methanesulfonylbenzene Chemical and Physical Properties

Names and Identifiers

    • 1,2-Difluoro-4-(methylsulfonyl)benzene
    • 1,2-difluoro-4-methylsulfonylbenzene
    • 3,4-Difluorophenyl Methyl Sulfone
    • 1,2-DIFLUORO-4-(METHYLSULPHONYL)BENZENE
    • 1,2-difluoro-4-methanesulfonylbenzene
    • 1,2-Difluoro-4-methanesulfonyl-benzene
    • 1,2-difluoro-4-methylsulfonyl-benzene
    • PubChem20706
    • WMBJGJXMKCOHGG-UHFFFAOYSA-N
    • STL555517
    • SBB091409
    • BBL101720
    • TRA0037450
    • AS0
    • AS05707
    • MDL： MFCD04037934
    • Inchi： 1S/C7H6F2O2S/c1-12(10,11)5-2-3-6(8)7(9)4-5/h2-4H,1H3
    • InChI Key： WMBJGJXMKCOHGG-UHFFFAOYSA-N
    • SMILES： S(C)(C1C=CC(=C(C=1)F)F)(=O)=O

Computed Properties

  • Exact Mass: 192.00600
  • Monoisotopic Mass: 192.006
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 42.5
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Density: 1.376
  • Melting Point: 75.0 to 79.0 deg-C
  • Boiling Point: 302.4°C at 760 mmHg
  • Flash Point: 136.7℃
  • Refractive Index: 1.49
  • PSA: 42.52000
  • LogP: 2.44910

1,2-difluoro-4-methanesulfonylbenzene Security Information

1,2-difluoro-4-methanesulfonylbenzene Customs Data

  • HS CODE：2904909090
  • Customs Data：

    China Customs Code:

    2904909090

    Overview:

    2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1,2-difluoro-4-methanesulfonylbenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019088255-25g
1,2-Difluoro-4-(methylsulfonyl)benzene
 424792-57-4 95%
25g
 $254.40 2023-09-01
Alichem
A019088255-100g
1,2-Difluoro-4-(methylsulfonyl)benzene
 424792-57-4 95%
100g
 $675.18 2023-09-01
Fluorochem
023629-1g
1,2-Difluoro-4-(methylsulfonyl)benzene
 424792-57-4 97%
1g
 ￡16.00 2022-03-01
Fluorochem
023629-5g
1,2-Difluoro-4-(methylsulfonyl)benzene
 424792-57-4 97%
5g
 ￡40.00 2022-03-01
Ambeed
A351911-1g
1,2-Difluoro-4-(methylsulfonyl)benzene
 424792-57-4 95%
1g
 $12.0 2025-02-28
Ambeed
A351911-5g
1,2-Difluoro-4-(methylsulfonyl)benzene
 424792-57-4 95%
5g
 $17.0 2025-02-28
Ambeed
A351911-10g
1,2-Difluoro-4-(methylsulfonyl)benzene
 424792-57-4 95%
10g
 $33.0 2025-02-28
Ambeed
A351911-25g
1,2-Difluoro-4-(methylsulfonyl)benzene
 424792-57-4 95%
25g
 $57.0 2025-02-28
Apollo Scientific
PC11206-1g
3,4-Difluorophenyl methyl sulphone
 424792-57-4
1g
 £15.00 2025-02-19
Apollo Scientific
PC11206-5g
3,4-Difluorophenyl methyl sulphone
 424792-57-4
5g
 £20.00 2025-02-19

1,2-difluoro-4-methanesulfonylbenzene Production Method

1,2-difluoro-4-methanesulfonylbenzene Related Literature

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